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Cat. No.: B093564

Technical Guide: Antimony(lll) Oxalate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antimony(lIl) oxalate, with the chemical formula Sbz(C20a4)3, is an inorganic compound of
interest in various fields of chemical research and materials science. This technical guide
provides a comprehensive overview of its physical and chemical properties, drawing from
available data. It also outlines generalized experimental protocols for its synthesis and
characterization, designed to be a valuable resource for laboratory professionals.

Physical and Chemical Properties

Antimony(lIl) oxalate is a solid, typically appearing as a powder.[1] A summary of its key
physical and chemical identifiers is provided in Table 1.

Table 1: Physical and Chemical Identifiers of Antimony(lll) Oxalate
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Property Value Reference
Molecular Formula Ce6012Sh2 [2][3]
Molecular Weight 507.58 g/mol [11[2][3]
CAS Number 16455-98-4 [21[3]
Appearance Powder [1]

Melting Point Not available (decomposes) [1]

Boiling Point Not available [1]

Solubility

Antimony(IIl) oxalate is characterized by its low solubility in water.[1] Quantitative solubility data
in various common solvents is not extensively documented in publicly available literature.[4]

Thermal Properties

Antimony(lIl) oxalate is known to be thermally unstable and decomposes upon heating.[1] The

decomposition product is typically antimony oxide.[1] Specific decomposition temperatures and
detailed thermal analysis data for pure Antimony(lll) oxalate are not readily available. However,
related compounds, such as antimony oxalate hydroxide (Sb(C204)OH), have been reported

to decompose to antimony(lll) oxide.

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of pure Antimony(lll)
oxalate are not widely published. The following sections provide generalized methodologies
based on standard inorganic chemistry techniques for the preparation and analysis of insoluble
metal oxalates.

Synthesis of Antimony(lll) Oxalate

A plausible method for the synthesis of Antimony(lll) oxalate is through a precipitation reaction
involving a soluble Antimony(lll) salt and an oxalate source, such as oxalic acid or a soluble
oxalate salt.
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Materials:

Antimony(lIl) chloride (SbCls) or Antimony(lll) sulfate (Sb2(S0Oa4)3)
e Oxalic acid (H2C204) or Ammonium oxalate ((NH4)2C204)

» Deionized water

e Ethanol

» Beakers

e Magnetic stirrer and stir bar

e Buchner funnel and filter paper

e Vacuum flask

e Drying oven

Procedure:

o Preparation of Antimony(lll) Solution: Dissolve a stoichiometric amount of a soluble
Antimony(lll) salt (e.g., SbCIs) in a minimal amount of deionized water. Gentle heating may
be required to aid dissolution.

o Preparation of Oxalate Solution: In a separate beaker, dissolve a 1.5 molar equivalent of
oxalic acid or a soluble oxalate salt in deionized water.

» Precipitation: While stirring vigorously, slowly add the oxalate solution to the Antimony(ll)
solution. A white precipitate of Antimony(lll) oxalate should form immediately.

» Digestion: Continue stirring the mixture for a period (e.g., 1-2 hours) to allow the precipitate
to fully form and age. This process, known as digestion, can improve the filterability of the
precipitate.

« |solation: Isolate the precipitate by vacuum filtration using a Buchner funnel and filter paper.
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o Washing: Wash the precipitate on the filter paper several times with deionized water to

remove any unreacted starting materials and soluble byproducts. Follow with a wash of
ethanol to aid in drying.

e Drying: Dry the purified Antimony(lll) oxalate in a drying oven at a low temperature (e.g., 60-
80 °C) to avoid decomposition.

Logical Workflow for Synthesis
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Caption: Generalized workflow for the synthesis of Antimony(lll) oxalate.
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Characterization of Antimony(lll) Oxalate

The synthesized Antimony(lll) oxalate can be characterized using a variety of analytical
techniques to confirm its identity and purity.

Protocol:
o Accurately weigh a small sample of the dried product.
e Submit the sample for elemental analysis (C, H, O, and Sb).

o Compare the experimentally determined weight percentages of each element to the
theoretical values calculated from the molecular formula Sb2(C204)s.

Protocol:

e Grind a small amount of the dried sample to a fine powder.

e Mount the powder on a sample holder.

o Collect the powder XRD pattern over a suitable 206 range (e.g., 10-80°).

e The resulting diffractogram will provide information about the crystalline structure of the
material.

Protocol:

o Prepare a sample by either mixing a small amount of the product with KBr powder and
pressing it into a pellet or by using an ATR (Attenuated Total Reflectance) accessory.

o Record the FTIR spectrum over the mid-infrared range (typically 4000-400 cm~1).

« |dentify characteristic absorption bands for the oxalate ligand (e.g., C=0 and C-O stretching
vibrations).

Protocol:

o Place a small, accurately weighed sample into an appropriate crucible (e.g., alumina).
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e Heat the sample in a thermogravimetric analyzer (TGA) under a controlled atmosphere (e.g.,
nitrogen or air) at a constant heating rate (e.g., 10 °C/min).

e The TGA will record the mass loss as a function of temperature, indicating decomposition
steps.

» Simultaneous Differential Scanning Calorimetry (DSC) can be used to identify endothermic
or exothermic events associated with decomposition.

Experimental Workflow for Characterization
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Caption: Workflow for the characterization of synthesized Antimony(lll) oxalate.

Safety Information

Antimony compounds should be handled with care. Appropriate personal protective equipment
(PPE), including gloves, safety glasses, and a lab coat, should be worn at all times. Work
should be conducted in a well-ventilated area or a fume hood. For detailed safety information,
consult the Safety Data Sheet (SDS) for Antimony(lll) oxalate.[4]

Conclusion
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This technical guide has summarized the available physical and chemical properties of
Antimony(lll) oxalate and provided generalized experimental protocols for its synthesis and
characterization. While specific data for some properties remain limited in the public domain,
the information and methodologies presented here offer a solid foundation for researchers and
scientists working with this compound. Further research is encouraged to fully elucidate the
properties and potential applications of Antimony(lll) oxalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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